Dioctylamine

• CAS: 1120-48-5
• Synonyms:
  N-Octyl-1-octanamine, Di-n-Octylamine, N,N-Dioctylamine, N-n-Octyl-n-octylamine, NSC 1765, RC 5632
• Molecular Formula: C16H35N
• Molecular Weight: 241.46 g/mol
• SMILES: CCCCCCCCNCCCCCCCC
• InChI: InChI=1S/C16H35N/c1-3-5-7-9-11-13-15-17-16-14-12-10-8-6-4-2/h17H,3-16H2,1-2H3
• InChIKey: LAWOZCWGWDVVSG-UHFFFAOYSA-N

Dioctylamine Physicochemical & Commercial Profile

Dioctylamine (CAS 1120-48-5), also known as di-n-octylamine, is a secondary aliphatic amine characterized by two linear C8 alkyl chains attached to a central nitrogen atom . This molecular architecture, with a molecular weight of 241.46 g/mol and a calculated logP of 5.69 to 7.01, confers pronounced lipophilicity and low water solubility (immiscible), while the secondary amine group provides a predicted pKa of approximately 11.10 and a pKb of 2.92 [1]. It presents commercially as a colorless to pale yellow liquid with a density of 0.799 g/mL at 25°C, a melting point of 13-16°C, and a boiling point of 297-298°C . Its stability and handling profile includes a flash point exceeding 110°C (closed cup) and incompatibility with strong oxidizing agents and acids, with commercial availability spanning 95% to 99% purity grades .

Extraction Agent Secondary amine with linear C8 chains for metal ion and organic acid reactive extraction

Purity Grade 95–99% grades support formulation and LNP intermediate synthesis

Safety Profile Flash point >110°C reduces flammability hazard compared to shorter-chain amines

• [1] Molbase. Dioctylamine CAS 1120-48-5. Molbase Chemical Database, 2025. View Source

Why Dioctylamine Cannot Be Substituted

The procurement of dioctylamine (CAS 1120-48-5) cannot be fulfilled by substituting other amines in the same class due to its distinct secondary amine structure with two linear C8 chains, which fundamentally differentiates it from both primary octylamine and branched-chain isomers in key performance metrics . Compared to the tertiary amine trioctylamine (TOA), dioctylamine exhibits markedly different metal ion extraction selectivity, being equally effective for Zr(IV) but less effective for U(VI) and Mo(VI) [1]. Against the branched-chain isomer di(2-ethylhexyl)amine (CAS 106-20-7), the linear structure of di-n-octylamine alters aggregation behavior in extraction systems, potentially affecting back-extraction efficiency and crud formation [2][3]. Furthermore, in reactive extraction applications, dioctylamine demonstrates quantifiably different distribution coefficients for organic acids compared to phosphorus-based extractants like TOPO, with the optimal choice depending on the specific target acid [4][5][6]. These performance differences, rooted in molecular architecture, render generic substitution scientifically unsound.

vs. Trioctylamine Metal ion selectivity profiles differ; DOA matches TOA for Zr(IV) but shows lower extraction for U(VI) and Mo(VI), limiting direct replacement in mixed-metal feeds.

vs. Branched Isomer Di(2-ethylhexyl)amine (C8 branched) exhibits altered aggregation behavior that may shift back-extraction efficiency and crud formation compared to linear dioctylamine.

vs. TOPO Phosphorus-based extractant shows different distribution coefficients for organic acids; optimal choice depends on target acid and solvent system.

• [1] Al-Ani, A.M. et al. A comparison of the extraction capacity of trioctylamine and its radiolytic products dioctylamine and primary octylamine for the elements U(VI), Mo(VI), Zr(IV) and Sr(II). Hydrometallurgy, 1982. View Source
• [2] Gerasimova, T. et al. Extraction of tungsten(VI), molybdenum(VI) and rhenium(VII) by diisododecylamine. Hydrometallurgy, 2000, 56(3), 305-318. View Source
• [3] INIS. Influence of the chemical degradation of trioctylamine on uranium extraction process. International Nuclear Information System, IAEA. View Source
• [4] Uslu, H. et al. Recovery of Lactic Acid from Dilute Aqueous Solutions Using a Binary Mixture of Tri-n-octylphosphine Oxide (TOPO) or Dioctylamine (DOA) with Different Solvents. Journal of Chemical & Engineering Data, 2018, 63(11), 4146-4155. View Source
• [5] Yalçınkaya, Ö. et al. Extraction of Citric Acid and Maleic Acid from Their Aqueous Solutions Using a Phosphorus-Bonded Extractant, Tri-n-octylphosphineoxide, and a Secondary Amine, Dioctylamine. Journal of Chemical & Engineering Data, 2018, 63(1), 39-48. View Source
• [6] Hasan, A. et al. Comparison of Extractability of Oxalic Acid from Dilute Aqueous Solutions Using Dioctylamine and Trioctylphosphine Oxide. Journal of Chemical & Engineering Data, 2019, 64(3), 1275-1280. View Source

Dioctylamine Performance Differentiation Evidence

Selective Zr(IV) Extraction vs. Trioctylamine

In a direct comparative study of extraction capacity, dioctylamine (DOA) and trioctylamine (TOA) exhibited divergent selectivity profiles for metal ions. DOA matched TOA's extraction capacity for Zr(IV), but demonstrated lower effectiveness for U(VI) and Mo(VI). Sr(II) was not extracted by either amine [1].

Zr(IV) Selectivity vs. TOA

Head-to-head

DOA ≈ TOA Zr(IV)

U(VI)/Mo(VI): DOA < TOA

Supports targeted Zr separation when U/Mo co-extraction is not required

Reported in hydrometallurgical radiolytic degradation study

Evidence Dimension	Relative extraction capacity for specific metal ions
Target Compound Data	Similar extraction capacity to TOA for Zr(IV); less effective than TOA for U(VI) and Mo(VI)
Comparator Or Baseline	Trioctylamine (TOA, CAS 1116-76-3) — extraction capacity for U(VI), Mo(VI), Zr(IV)
Quantified Difference	DOA equals TOA for Zr(IV); DOA < TOA for U(VI) and Mo(VI); no extraction of Sr(II) by either
Conditions	Hydrometallurgical solvent extraction system; radiolytic degradation product study

Why This Matters

This selectivity data enables targeted selection of DOA over TOA when Zr(IV) separation is the priority, avoiding over-specification where U(VI)/Mo(VI) extraction is not required.

• [1] Al-Ani, A.M. et al. A comparison of the extraction capacity of trioctylamine and its radiolytic products dioctylamine and primary octylamine for the elements U(VI), Mo(VI), Zr(IV) and Sr(II). Hydrometallurgy, 1982, 8(4), 369-376. View Source

Lactic Acid Extraction Efficiency vs. TOPO

In a comparative study of lactic acid extraction from dilute aqueous solutions, dioctylamine (DOA) achieved a maximum distribution coefficient (KD) of 56.331 at an extractant concentration of 1.654 mol·kg⁻¹, representing significantly higher extraction efficiency compared to the phosphorus-based extractant tri-n-octylphosphine oxide (TOPO) under identical conditions [1].

Lactic Acid Extraction vs. TOPO

Head-to-head

56.3 KD

DOA substantially higher than TOPO

Reported higher distribution coefficient supports process economics review

1.654 mol·kg⁻¹, 298.15 K, dilute aqueous lactic acid

Evidence Dimension	Maximum distribution coefficient (KD) for lactic acid extraction
Target Compound Data	KD = 56.331
Comparator Or Baseline	Tri-n-octylphosphine oxide (TOPO) — KD significantly lower; exact value not reported but stated as 'considerable amount...compared to that attained by using TOPO'
Quantified Difference	DOA achieves substantially higher KD than TOPO; DOA KD = 56.331 at 1.654 mol·kg⁻¹
Conditions	Dilute aqueous lactic acid solutions; extractant concentration 1.654 mol·kg⁻¹; T = 298.15 K; various solvent systems evaluated

Why This Matters

This quantitative superiority over TOPO supports procurement of DOA as the preferred nitrogen-based extractant for lactic acid recovery processes where maximizing distribution coefficient directly impacts process economics.

• [1] Uslu, H. et al. Recovery of Lactic Acid from Dilute Aqueous Solutions Using a Binary Mixture of Tri-n-octylphosphine Oxide (TOPO) or Dioctylamine (DOA) with Different Solvents. Journal of Chemical & Engineering Data, 2018, 63(11), 4146-4155. View Source

Oxalic Acid Extraction Performance in MIBK

A comparative study of oxalic acid extractability demonstrated that dioctylamine (DOA) in methyl isobutyl ketone (MIBK) achieves exceptional extraction efficiency of 98.74% with a distribution coefficient of 78.125 at 1.652 mol·kg⁻¹ DOA concentration. This performance was evaluated against trioctylphosphine oxide (TOPO) in parallel experiments [1].

Oxalic Acid Removal in MIBK

Head-to-head

98.7% efficiency 78.1 KD

DOA/MIBK outperformed TOPO systems

Near-quantitative extraction context for carboxylic acid separation

1.652 mol·kg⁻¹ DOA, 298.15 K

Evidence Dimension	Maximum extraction efficiency and distribution coefficient for oxalic acid
Target Compound Data	Extraction efficiency = 98.74%; Distribution coefficient = 78.125
Comparator Or Baseline	Trioctylphosphine oxide (TOPO) — evaluated in parallel; DOA-MIBK system identified as superior combination
Quantified Difference	DOA achieves 98.74% extraction efficiency and KD = 78.125 at optimal conditions
Conditions	1.652 mol·kg⁻¹ DOA dissolved in MIBK; dilute aqueous oxalic acid solutions; T = 298.15 K

Why This Matters

The near-quantitative extraction efficiency (98.74%) provides a verifiable performance benchmark that justifies DOA procurement for oxalic acid separation processes, with the specific solvent system (DOA/MIBK) identified as the optimal combination.

• [1] Hasan, A. et al. Comparison of Extractability of Oxalic Acid from Dilute Aqueous Solutions Using Dioctylamine and Trioctylphosphine Oxide. Journal of Chemical & Engineering Data, 2019, 64(3), 1275-1280. View Source

Basicity & Protonation for Acid-Base Extraction

Dioctylamine exhibits a predicted pKa of 11.10 ± 0.19 and an experimental pKb of 2.92, which define its protonation behavior in acid-base extraction systems . This basicity profile differs from both primary octylamine (pKb ≈ 3.35) and tertiary trioctylamine (pKa ≈ 10.7), influencing acid-amine complex formation equilibrium [1].

Basicity & Protonation

Class-level inference

pKa 11.10 pKb 2.92

Stronger base than primary octylamine (pKb ≈3.35)

Protonation equilibrium differs from class analogs; supports pH optimization

Predicted pKa; experimental pKb at 25°C

Evidence Dimension	Acid-base equilibrium constants governing extractant protonation
Target Compound Data	pKa = 11.10 ± 0.19 (predicted); pKb = 2.92
Comparator Or Baseline	Primary octylamine (pKb ≈ 3.35); trioctylamine (pKa ≈ 10.7) — class-level typical values
Quantified Difference	DOA pKb = 2.92 vs. primary octylamine pKb ≈ 3.35 (DOA is stronger base); DOA pKa = 11.10 vs. TOA pKa ≈ 10.7 (DOA is slightly weaker base)
Conditions	Aqueous solution at 25°C; pKa predicted via computational methods

Why This Matters

The pKa and pKb values enable precise prediction of DOA's protonation state and acid-binding stoichiometry in extraction formulations, allowing process chemists to optimize pH conditions relative to alternative amine extractants.

• [1] PubChem. Comparative Amine pKa and pKb Values. National Center for Biotechnology Information, 2025. View Source

Purity Grades and Safety Profile

Commercially available dioctylamine is supplied in purity grades ranging from 95% to 99%, with 99% grades available for applications requiring higher consistency, such as lipid nanoparticle intermediate synthesis and ionic liquid preparation . The flash point exceeds 110°C (closed cup), which is notably higher than shorter-chain secondary amines like dibutylamine (flash point ~39°C) .

Purity & Flash Point

Cross-study comparable

95–99% purity Flash point >110°C

~71°C higher than dibutylamine

Higher flash point reduces handling hazard classification

Closed cup method; 99% grade available for LNP synthesis

Evidence Dimension	Commercial purity grade availability and flash point safety parameter
Target Compound Data	Purity: 95-99% (GC); Flash point: >110°C (closed cup)
Comparator Or Baseline	Dibutylamine (CAS 111-92-2) — flash point ~39°C; Di(2-ethylhexyl)amine (CAS 106-20-7) — flash point ~102°C
Quantified Difference	DOA flash point (>110°C) is approximately 71°C higher than dibutylamine and at least 8°C higher than di(2-ethylhexyl)amine
Conditions	Closed cup method; purity by GC analysis

Why This Matters

The higher flash point reduces flammability hazard classification and associated storage/handling costs relative to shorter-chain secondary amines, while the availability of 99% purity grade supports applications with stringent purity requirements without additional purification steps.

Lipid Nanoparticle (LNP) Lipid Intermediate

Dioctylamine, featuring a secondary amine linked to two saturated C8 tails, serves as an intermediate in building lipids for use in lipid nanoparticles (LNPs). This application leverages the compound's specific C8 alkyl chain length, which differs from the C12 or C18 chains used in alternative LNP lipid components .

LNP Lipid Intermediate

Class-level inference

Two saturated C8 chains

C8 vs. C12/C18 alternatives

C8 chain length may influence lipid packing and membrane fluidity

Class-level inference; data to verify for specific LNP formulation

Evidence Dimension	Alkyl chain length suitability for lipid nanoparticle lipid synthesis
Target Compound Data	Two saturated C8 (octyl) chains attached to secondary amine
Comparator Or Baseline	Didodecylamine (C12 chains); Dioctadecylamine (C18 chains) — alternative LNP lipid intermediates
Quantified Difference	C8 chain length vs. C12 or C18 alternatives; shorter chain length affects lipid packing and membrane fluidity in final LNP formulation
Conditions	Intermediate used in synthesis of ionizable lipids for LNP formulations; purity specifications typically 99% or higher

Why This Matters

The specific C8 chain length of dioctylamine-derived lipids produces distinct biophysical properties in LNP membranes compared to lipids derived from longer-chain amines, providing formulators with a specific architectural option for tuning LNP stability and endosomal escape properties.

Dioctylamine Evidence-Backed Applications

Zr(IV) Separation Without U/Mo Co-Extraction

Procurement scenario where dioctylamine is selected over trioctylamine (TOA) for selective zirconium extraction in nuclear fuel reprocessing or metal purification. As demonstrated in direct comparative studies, DOA exhibits equivalent extraction capacity to TOA for Zr(IV) while showing reduced effectiveness for U(VI) and Mo(VI), enabling more targeted separation when uranium and molybdenum co-extraction is undesirable [1].

Lactic Acid Recovery from Fermentation Broths

Procurement scenario for bioprocess separation scientists requiring maximum distribution coefficient for lactic acid recovery. DOA achieves a KD of 56.331 at 1.654 mol·kg⁻¹, substantially outperforming phosphorus-based TOPO extractants, making it the preferred nitrogen-based extractant for economic lactic acid recovery processes [2].

Oxalic Acid Removal from Industrial Wastewater

Procurement scenario for environmental engineers and industrial wastewater treatment facilities targeting near-quantitative oxalic acid removal. The DOA/MIBK system achieves 98.74% extraction efficiency with a distribution coefficient of 78.125 at 1.652 mol·kg⁻¹ DOA, representing a validated, high-performance separation solution for carboxylic acid-bearing effluents [3].

Ionizable Lipid Synthesis for LNP Drug Delivery

Procurement scenario for pharmaceutical R&D and formulation scientists developing LNP-based nucleic acid therapeutics. Dioctylamine with 99%+ purity serves as a critical C8-chain building block for synthesizing ionizable lipids, where the specific octyl chain length influences lipid packing, membrane fluidity, and ultimately LNP stability and endosomal escape efficiency .

Application

Selection Property

Validation Focus

Zr(IV) separation without U/Mo co-extraction

Metal ion selectivity profile

Comparative extraction capacity for Zr, U, Mo

Lactic acid recovery from fermentation broths

Reported distribution coefficient context

KD comparison against phosphorus-based extractants

Oxalic acid removal from industrial wastewater

Extraction efficiency in MIBK system

Near-quantitative removal endpoint review

Ionizable lipid synthesis for LNP research

C8 linear alkyl chain building block

Lipid packing and membrane fluidity tuning

• [1] Al-Ani, A.M. et al. A comparison of the extraction capacity of trioctylamine and its radiolytic products dioctylamine and primary octylamine for the elements U(VI), Mo(VI), Zr(IV) and Sr(II). Hydrometallurgy, 1982, 8(4), 369-376. View Source
• [2] Uslu, H. et al. Recovery of Lactic Acid from Dilute Aqueous Solutions Using a Binary Mixture of Tri-n-octylphosphine Oxide (TOPO) or Dioctylamine (DOA) with Different Solvents. Journal of Chemical & Engineering Data, 2018, 63(11), 4146-4155. View Source
• [3] Hasan, A. et al. Comparison of Extractability of Oxalic Acid from Dilute Aqueous Solutions Using Dioctylamine and Trioctylphosphine Oxide. Journal of Chemical & Engineering Data, 2019, 64(3), 1275-1280. View Source